Cas no 898776-75-5 ((3-chloro-5-fluorophenyl)-[4-(pyrrolidin-1-ylmethyl)phenyl]methanone)

(3-Chloro-5-fluorophenyl)-[4-(pyrrolidin-1-ylmethyl)phenyl]methanone is a fluorinated and chlorinated aromatic ketone derivative featuring a pyrrolidine-substituted benzyl group. This compound is of interest in medicinal chemistry and pharmaceutical research due to its structural motifs, which are often associated with bioactivity, particularly in receptor binding and enzyme inhibition applications. The presence of both chloro and fluoro substituents enhances its electronic properties, potentially improving binding affinity and metabolic stability. The pyrrolidinylmethyl group introduces a basic nitrogen center, which may facilitate solubility and interaction with biological targets. This compound serves as a versatile intermediate for the synthesis of more complex molecules, particularly in the development of CNS-targeted therapeutics or kinase inhibitors.
(3-chloro-5-fluorophenyl)-[4-(pyrrolidin-1-ylmethyl)phenyl]methanone structure
898776-75-5 structure
Product Name:(3-chloro-5-fluorophenyl)-[4-(pyrrolidin-1-ylmethyl)phenyl]methanone
CAS No:898776-75-5
MF:C18H17ClFNO
MW:317.785087347031
MDL:MFCD03841532
CID:1945424
PubChem ID:24724363
Update Time:2025-08-01

(3-chloro-5-fluorophenyl)-[4-(pyrrolidin-1-ylmethyl)phenyl]methanone Chemical and Physical Properties

Names and Identifiers

    • (3-chloro-5-fluorophenyl)-[4-(pyrrolidin-1-ylmethyl)phenyl]methanone
    • AG-H-65694
    • 3-CHLORO-5-FLUORO-4'-PYRROLIDIN-1-YLMETHYLBENZOPHENONE
    • CTK5G5589
    • KB-181743
    • 3-chloro-5-fluoro-4'-pyrrolidinomethylbenzophenone
    • 898776-75-5
    • AKOS016019825
    • (3-Chloro-5-fluorophenyl){4-[(pyrrolidin-1-yl)methyl]phenyl}methanone
    • DTXSID00642762
    • (3-Chloro-5-fluorophenyl)[4-(1-pyrrolidinylmethyl)phenyl]methanone
    • MFCD03841532
    • 3-chloro-5-fluoro-4'-pyrrolidinomethyl benzophenone
    • MDL： MFCD03841532
    • Inchi： 1S/C18H17ClFNO/c19-16-9-15(10-17(20)11-16)18(22)14-5-3-13(4-6-14)12-21-7-1-2-8-21/h3-6,9-11H,1-2,7-8,12H2
    • InChI Key： PQDAZQDKODDKSQ-UHFFFAOYSA-N
    • SMILES： ClC1=CC(=CC(=C1)C(C1C=CC(=CC=1)CN1CCCC1)=O)F

Computed Properties

  • Exact Mass: 317.09800
  • Monoisotopic Mass: 317.0982700Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 377
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 20.3Ų

Experimental Properties

  • PSA: 20.31000
  • LogP: 4.24380

(3-chloro-5-fluorophenyl)-[4-(pyrrolidin-1-ylmethyl)phenyl]methanone Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

(3-chloro-5-fluorophenyl)-[4-(pyrrolidin-1-ylmethyl)phenyl]methanone Pricemore >>

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3-Chloro-5-fluoro-4'-pyrrolidinomethyl benzophenone
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abcr
AB364376-1 g
3-Chloro-5-fluoro-4'-pyrrolidinomethyl benzophenone, 97%; .
 898776-75-5 97%
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abcr
AB364376-1g
3-Chloro-5-fluoro-4'-pyrrolidinomethyl benzophenone, 97%; .
 898776-75-5 97%
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abcr
AB364376-2g
3-Chloro-5-fluoro-4'-pyrrolidinomethyl benzophenone, 97%; .
 898776-75-5 97%
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abcr
AB364376-2 g
3-Chloro-5-fluoro-4'-pyrrolidinomethyl benzophenone, 97%; .
 898776-75-5 97%
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A2B Chem LLC
AD05539-1g
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A2B Chem LLC
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